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For Immediate Release

[City, State] – [Date] – Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate, a piperidine derivative

with the chemical formula C₁₂H₂₁NO₄, is emerging as a compound of interest within the

pharmaceutical and life sciences sectors. Primarily utilized as a versatile intermediate in

organic synthesis, recent research suggests its potential for broader therapeutic applications,

including roles in oncology, neurology, and infectious diseases. This technical guide provides

an overview of the current understanding of this compound, focusing on its potential

therapeutic targets and the experimental basis for these claims.

Physicochemical Properties
Property Value

Molecular Formula C₁₂H₂₁NO₄

Molecular Weight 243.30 g/mol

CAS Number 1838-39-7

Appearance Pale-yellow to Yellow-brown Liquid

pKa (Predicted) 6.35 ± 0.10
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Current and Investigated Therapeutic Areas
While direct clinical applications of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate are yet to

be established, its role as a key building block in the synthesis of bioactive molecules points

towards several potential therapeutic avenues.

Neurology: Nicotinic Acetylcholine Receptor (nAChR)
Modulation
Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate is a documented precursor in the synthesis of

nicotinic acid receptor agonists.[1] nAChRs are critical in various physiological processes, and

their modulation is a key strategy in the treatment of neurological disorders such as Alzheimer's

disease, Parkinson's disease, and certain psychiatric conditions. The piperidine scaffold is a

common feature in many nAChR ligands.

Hypothesized Signaling Pathway

The diagram below illustrates a generalized pathway for nAChR activation. As a precursor to

nAChR agonists, derivatives of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate would be

designed to interact with the ligand-binding domain of the receptor, leading to channel opening

and subsequent cellular responses.
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Synthesis and hypothetical action of nAChR agonist derivatives.

Oncology: Potential as an Antiproliferative Agent
Several sources suggest that Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate and its

derivatives may possess antiproliferative properties.[1] This has led to its use as an

intermediate in the synthesis of novel compounds targeting cancer cells. One notable

application is in the development of Poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors.

PARP-1 is a key enzyme in DNA repair, and its inhibition is a validated strategy in cancer
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therapy, particularly for cancers with deficiencies in other DNA repair pathways like BRCA

mutations.

Experimental Workflow: Cytotoxicity Screening

The following diagram outlines a typical workflow for screening the antiproliferative activity of a

compound like Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate or its derivatives.
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A standard workflow for assessing in vitro antiproliferative effects.
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Infectious Diseases: Antimicrobial and Antifungal
Potential
There are reports suggesting that Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate exhibits

antibacterial and antifungal properties.[2] However, specific data, such as Minimum Inhibitory

Concentration (MIC) values against particular microbial strains, are not readily available in the

public domain. The piperidine ring is a core structure in various approved antimicrobial agents,

suggesting that derivatives of this compound could be explored for the development of new

anti-infective drugs.

Experimental Protocol: Broth Microdilution for MIC Determination

A standard method to quantify antimicrobial activity is the broth microdilution assay. The

following is a generalized protocol:

Preparation of Inoculum: A standardized suspension of the target microorganism (bacteria or

fungi) is prepared in a suitable broth medium.

Serial Dilution: The test compound, Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate, is

serially diluted in the broth across a 96-well microtiter plate to create a range of

concentrations.

Inoculation: Each well is inoculated with the standardized microbial suspension. Positive

(microorganism in broth without the compound) and negative (broth only) controls are

included.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for bacteria, 25-

35°C for fungi) for a specified period (e.g., 18-24 hours).

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that visibly inhibits the growth of the microorganism. This can be assessed visually or by

measuring the optical density of the wells.

Future Directions
The existing literature primarily highlights the utility of Ethyl 4-(ethoxycarbonyl)piperidine-1-
acetate as a synthetic intermediate. To fully elucidate its therapeutic potential, further research
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is warranted. This should include:

Direct Biological Screening: Comprehensive screening of the compound itself against a wide

range of biological targets, including enzymes, receptors, and microbial strains.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of

derivatives to identify key structural features responsible for any observed biological activity.

Mechanism of Action Studies: In-depth investigation into the molecular mechanisms

underlying any confirmed antiproliferative, neuroactive, or antimicrobial effects.

Conclusion
Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate is a valuable molecule in medicinal chemistry,

serving as a gateway to a variety of potentially therapeutic compounds. While direct evidence

of its efficacy as a standalone therapeutic agent is currently limited, its role in the synthesis of

nAChR agonists and PARP-1 inhibitors underscores the importance of the piperidine scaffold in

drug discovery. Future research focusing on the direct biological evaluation of this compound

and its novel derivatives is crucial to unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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